Cas no 84532-70-7 (1-Naphthalenecarboxylic acid, 5-bromo-6-methoxy-, methyl ester)

• Product Name: 1-Naphthalenecarboxylic acid, 5-bromo-6-methoxy-, methyl ester
• CAS No: 84532-70-7
• MF: C₁₃H₁₁BrO₃
• MW: 295.128643274307
• CID: 2805323
• PubChem ID: 10935298
• Update Time: 2025-11-06

1-Naphthalenecarboxylic acid, 5-bromo-6-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• F84558
• methyl 5-bromo-6-methoxy-1-naphthoate
• 5-bromo-6-methoxy-1-naphthalenecarboxylic acid methyl ester
• methyl 6-methoxy-5-bromo-1-naphthoate
• AJSVNRJVTNNXCZ-UHFFFAOYSA-N
• DTXSID30448971
• Methyl5-bromo-6-methoxy-1-naphthoate
• 1-Naphthalenecarboxylic acid, 5-bromo-6-methoxy-, methyl ester
• SCHEMBL9245114
• 84532-70-7

• Inchi： 1S/C13H11BrO3/c1-16-11-7-6-8-9(12(11)14)4-3-5-10(8)13(15)17-2/h3-7H,1-2H3
• InChI Key： AJSVNRJVTNNXCZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2=C(C(=O)OC)C=CC=C21)OC

Computed Properties

• Exact Mass: 293.98916g/mol
• Monoisotopic Mass: 293.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives

Additional information on 1-Naphthalenecarboxylic acid, 5-bromo-6-methoxy-, methyl ester

Comprehensive Overview of 1-Naphthalenecarboxylic acid, 5-bromo-6-methoxy-, methyl ester (CAS No. 84532-70-7)

The compound 1-Naphthalenecarboxylic acid, 5-bromo-6-methoxy-, methyl ester (CAS No. 84532-70-7) is a specialized organic molecule with significant applications in pharmaceutical and material science research. Its unique structure, featuring a naphthalene core substituted with bromo and methoxy groups, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential role in developing novel fluorescent probes and bioactive molecules.

In recent years, the demand for high-purity organic intermediates like 1-Naphthalenecarboxylic acid, 5-bromo-6-methoxy-, methyl ester has surged, driven by advancements in drug discovery and organic electronics. This compound’s CAS No. 84532-70-7 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Its methyl ester functionality enhances solubility, making it suitable for various cross-coupling reactions, a hot topic in modern synthetic methodologies.

One of the most discussed applications of 5-bromo-6-methoxy-1-naphthalenecarboxylic acid methyl ester is its use in photodynamic therapy (PDT) research. Scientists are exploring its derivatives as potential photosensitizers, leveraging its naphthalene-based chromophore for light-activated therapeutic effects. This aligns with the growing interest in non-invasive treatments and targeted drug delivery systems, which dominate current biomedical trends.

From an environmental perspective, the synthesis and handling of CAS 84532-70-7 adhere to green chemistry principles, minimizing waste and energy consumption. This resonates with the global push for sustainable chemical processes, a frequently searched topic among eco-conscious researchers. The compound’s bromo substituent also opens doors to C-H functionalization studies, a key area in catalysis research.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize 1-Naphthalenecarboxylic acid, 5-bromo-6-methoxy-, methyl ester, ensuring its quality for high-end applications. Its UV-Vis absorption properties are particularly noteworthy, making it a candidate for optoelectronic materials—a trending field in nanotechnology and renewable energy solutions.

In summary, CAS No. 84532-70-7 represents a versatile building block in contemporary chemistry, bridging gaps between medicinal chemistry, materials science, and environmental sustainability. Its multifaceted applications and alignment with current scientific priorities ensure its continued prominence in research and industrial workflows.